Cas no 1804409-50-4 (3-Bromo-5-(difluoromethoxy)thioanisole)
1804409-50-4 structure
Product Name:3-Bromo-5-(difluoromethoxy)thioanisole
CAS No:1804409-50-4
MF:C8H7BrF2OS
MW:269.106387376785
CID:4706230
Update Time:2023-08-15
3-Bromo-5-(difluoromethoxy)thioanisole Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-5-(difluoromethoxy)thioanisole
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- Inchi: 1S/C8H7BrF2OS/c1-13-7-3-5(9)2-6(4-7)12-8(10)11/h2-4,8H,1H3
- InChI Key: FXPMCTRAHJFTFO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)OC(F)F)SC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Topological Polar Surface Area: 34.5
3-Bromo-5-(difluoromethoxy)thioanisole Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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